Cas no 18542-42-2 (2-(Methylthio)ethylamine)

2-(Methylthio)ethylamine is a sulfur-containing aliphatic amine with the molecular formula C₃H₉NS. This compound features a methylthio (–SCH₃) group attached to an ethylamine backbone, imparting unique reactivity and functional versatility. It serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both amine and thioether functionalities allows for selective modifications, enabling applications in ligand design and heterocycle formation. Its moderate volatility and solubility in common organic solvents enhance its utility in reaction systems. Proper handling is advised due to its potential irritant properties and sensitivity to oxidation.
2-(Methylthio)ethylamine structure
2-(Methylthio)ethylamine structure
Product Name:2-(Methylthio)ethylamine
CAS No:18542-42-2
MF:C3H9NS
MW:91.1752593517303
MDL:MFCD00014825
CID:51072
PubChem ID:87697
Update Time:2025-06-09

2-(Methylthio)ethylamine Chemical and Physical Properties

Names and Identifiers

    • 2-(Methylthio)ethylamine
    • 2-Aminoethyl methyl sulphide~5-Methylcysteamine
    • 2-(Methylmercapto)-ethylamine
    • 2-(methylthio)ethanamine
    • 2-Aminoethyl methyl sulfide
    • 2-methylsulfanylethanamine
    • 2-(methylsulfannyl)ethylamine
    • 2-(methylsulfanyl)ethanamine
    • 2-(methylsulfanyl)ethylamine
    • 2-(Methylthio)ethylaMine, Tech.
    • Aminoethyl methyl sulphide
    • S-methylcysteamine
    • [2-(Methylthio)ethyl]amine
    • 5-methylcysteamine
    • RARECHEM AL BW 0219
    • 1-Aza-4-thiapentane
    • 1-AMINO-3-THIABUTANE
    • 2-Aminoethylmethylsulphide
    • Ethylamine,2-(methylthio)-
    • Methylthio)ethylaMin
    • 2-(methylsulfanyl)ethan-1-amine
    • F53618
    • UNII-A9H8PF5P28
    • 2-methylsulfanyl-ethylamine
    • 2-(methylthio)-ethylamine
    • 2-Methylmercaptoethylamine
    • DTXSID50171774
    • 2-(methylthio) ethylamine
    • FT-0608837
    • 1-Amino-2-(methylthio)ethane
    • EN300-22334
    • BCP16561
    • 18542-42-2
    • A9H8PF5P28
    • 2-methylthio-ethylamine
    • 2-(methylsulfanyl)-1-ethanamine
    • MFCD00014825
    • EINECS 242-412-5
    • F2191-0292
    • methylthioethylamine
    • AKOS000173220
    • 2-methylthioethylamine
    • 2-(methylthio)ethyl amine
    • (2-(Methylthio)ethyl)amine
    • (methylthio)ethylamine
    • 2-(Methylthio)-1-ethanamine
    • STR06847
    • 2-(Methylthio)ethylamine, 97%
    • NS00026079
    • 2-aminoethyl methyl sulphide
    • AMY33509
    • Ethanamine, 2-(methylthio)-
    • Ethylamine, 2-(methylthio)-
    • BBL104252
    • ethane, 1-amino-2-methylthio-
    • STL558355
    • ALBB-013381
    • MDL: MFCD00014825
    • Inchi: 1S/C3H9NS/c1-5-3-2-4/h2-4H2,1H3
    • InChI Key: CYWGSFFHHMQKET-UHFFFAOYSA-N
    • SMILES: S(C)CCN
    • BRN: 1731099

Computed Properties

  • Exact Mass: 91.04560
  • Monoisotopic Mass: 91.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 2
  • Complexity: 16.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.1
  • Topological Polar Surface Area: 51.3A^2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 0.98 g/mL at 20 °C(lit.)
  • Boiling Point: 146-149 °C(lit.)
  • Flash Point: Fahrenheit: 96.8 ° f < br / > Celsius: 36 ° C < br / >
  • Refractive Index: n20/D 1.495(lit.)
  • Water Partition Coefficient: Soluble in water.
  • PSA: 51.32000
  • LogP: 1.00840
  • Solubility: Uncertain
  • Sensitiveness: Air Sensitive

2-(Methylthio)ethylamine Security Information

  • Symbol: GHS02 GHS05
  • Signal Word:Danger
  • Hazard Statement: H226,H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 2734 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 10-34
  • Safety Instruction: S26-S36/37/39-S45
  • FLUKA BRAND F CODES:10-13-23
  • Hazardous Material Identification: C
  • Safety Term:3
  • Packing Group:III
  • Risk Phrases:R10; R34
  • HazardClass:3
  • PackingGroup:III
  • TSCA:T
  • Storage Condition:Flammable area

2-(Methylthio)ethylamine Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(Methylthio)ethylamine Pricemore >>

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2-(Methylthio)ethylamine Production Method

2-(Methylthio)ethylamine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:18542-42-2)2-(硫代甲基)乙胺
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:29
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:18542-42-2)2-(Methylthio)ethylamine
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Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
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2-(Methylthio)ethylamine Related Literature

Additional information on 2-(Methylthio)ethylamine

Professional Introduction to 2-(Methylthio)ethylamine (CAS No. 18542-42-2)

2-(Methylthio)ethylamine, a compound with the chemical formula C₃H₉NS, is a significant intermediate in the field of pharmaceuticals and specialty chemicals. This compound, identified by its CAS number 18542-42-2, has garnered attention due to its versatile applications in synthetic chemistry and its role in the development of bioactive molecules. The presence of a methylthio group and an amine moiety makes it a valuable building block for more complex structures, particularly in drug discovery and agrochemical synthesis.

The methylthio functional group, characterized by the -SCH₃ moiety, contributes to the compound's reactivity and its ability to participate in various chemical transformations. This feature is particularly useful in organic synthesis, where it can serve as a precursor for thiazole derivatives, which are known for their broad spectrum of biological activities. Thiazole-based compounds have been extensively studied for their potential as antimicrobial, antifungal, and anti-inflammatory agents.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological properties. 2-(Methylthio)ethylamine plays a crucial role in this context by providing a synthetic route to more complex heterocycles. For instance, it can be used to synthesize thiazolidine derivatives, which have been implicated in various pharmacological applications. The compound's ability to undergo nucleophilic substitution reactions makes it a valuable reagent in constructing nitrogen-containing heterocycles, which are prevalent in many active pharmaceutical ingredients (APIs).

The utility of 2-(Methylthio)ethylamine extends beyond pharmaceuticals into the realm of agrochemicals. Its derivatives have been explored as potential intermediates in the synthesis of herbicides and fungicides. The methylthio group's stability under various reaction conditions allows for its incorporation into larger molecular frameworks without significant degradation, making it a reliable choice for industrial applications.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-(Methylthio)ethylamine. Catalytic processes, such as transition metal-catalyzed cross-coupling reactions, have enabled more efficient and selective transformations of this compound. These methods not only improve yield but also reduce the environmental impact of chemical synthesis. For example, palladium-catalyzed reactions have been employed to introduce the methylthio group into biaryl systems, which are common motifs in medicinal chemistry.

The role of computational chemistry in designing and optimizing synthetic routes for 2-(Methylthio)ethylamine cannot be overstated. Molecular modeling techniques have allowed researchers to predict the outcomes of various reactions with high accuracy, thereby reducing the need for empirical experimentation. This approach has accelerated the discovery process and has led to the identification of novel derivatives with enhanced biological activity.

In conclusion, 2-(Methylthio)ethylamine (CAS No. 18542-42-2) is a multifaceted compound with significant implications in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, particularly those containing nitrogen-sulfur heterocycles. As synthetic chemistry continues to evolve, the applications of this compound are expected to expand, driven by innovative methodologies and computational tools that enhance efficiency and selectivity.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:18542-42-2)2-(硫代甲基)乙胺
LE1631792;LE8710829
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:18542-42-2)2-(Methylthio)ethylamine
1631792
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Email